Cas no 1315612-15-7 (6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine)

• Product Name: 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine
• CAS No: 1315612-15-7
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• MDL: MFCD28383906
• CID: 4588272
• PubChem ID: 100613697
• Update Time: 2025-06-08

6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine

• MDL： MFCD28383906
• Inchi： 1S/C9H9F3N2/c10-9(11,12)6-3-7(5-1-2-5)14-8(13)4-6/h3-5H,1-2H2,(H2,13,14)
• InChI Key： JVJWNQGXMSDYDY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2CC2)=CC(C(F)(F)F)=C1

6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine

Introduction to 6-Cyclopropyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 1315612-15-7)

6-Cyclopropyl-4-(trifluoromethyl)pyridin-2-amine, with the CAS number 1315612-15-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group and a trifluoromethyl substituent, which contribute to its distinct chemical and biological properties.

The molecular formula of 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine is C₁₀H₉F₃N₂, and its molecular weight is approximately 208.18 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound an attractive candidate for various applications in drug discovery and development.

In recent years, the study of 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits promising pharmacological activities, particularly in the areas of anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that derivatives of 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine can effectively inhibit key enzymes involved in inflammatory pathways, such as COX-2 and 5-LOX.

Beyond its anti-inflammatory properties, 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine has also shown potential in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting cellular signaling pathways associated with tumor growth and metastasis. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK, which are crucial for the survival and proliferation of cancer cells.

In the realm of neuroprotection, 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine has been explored for its ability to protect neurons from oxidative stress and neurodegenerative conditions. Research has shown that this compound can enhance the expression of neurotrophic factors and reduce the levels of reactive oxygen species (ROS), thereby mitigating neuronal damage. These findings suggest that 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine could be a valuable candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine typically involves multi-step reactions that leverage modern synthetic methodologies. One common approach involves the coupling of a cyclopropyl-substituted pyridine derivative with a trifluoromethylated amine precursor. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes, making it easier to produce large quantities of this compound for further research and development.

In addition to its direct biological activities, 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine serves as an important building block for the synthesis of more complex molecules with enhanced pharmacological profiles. For example, it can be used as a starting material for the preparation of prodrugs or conjugates that improve drug delivery and bioavailability. This versatility makes it a valuable tool in the arsenal of medicinal chemists and pharmaceutical scientists.

The safety profile of 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical development. However, as with any new chemical entity, ongoing research is necessary to fully understand its safety profile and potential side effects.

In conclusion, 6-cyclopropyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 1315612-15-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.